Cas no 2137469-79-3 (2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanamide)

• Product Name: 2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanamide
• CAS No: 2137469-79-3
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6104448
• PubChem ID: 165749864
• Update Time: 2025-09-28

2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanamide
• 2137469-79-3
• EN300-1109092

• Inchi： 1S/C9H13N3O2/c1-5-7(10)3-4-8(13)12(5)6(2)9(11)14/h3-4,6H,10H2,1-2H3,(H2,11,14)
• InChI Key： ZSTKOJQVISMILJ-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=C(C)N1C(C(N)=O)C)N

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 89.4Ų

Additional information on 2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanamide

Comprehensive Overview of 2-(5-Amino-6-Methyl-2-Oxo-1,2-Dihydropyridin-1-Yl)Propanamide (CAS No. 2137469-79-3)

2-(5-Amino-6-methyl-2-oxo-1,2-dihydropyridin-1-y)propanamide, identified by the CAS number 2137469-79-3, is a synthetic organic compound with a unique pyridine-based structure. This molecule belongs to the class of pyridone derivatives, characterized by a six-membered heterocyclic ring containing one nitrogen atom and two oxygen atoms in its core framework. The compound's structural features include a substituted pyridine ring (5-amino and 6-methyl substituents), an oxo group (C=O) at position 2, and an amide functionality (-CONH₂) attached to a propanoyl chain. These structural elements contribute to its potential biological activity and chemical versatility.

The pyridone scaffold is well-established in medicinal chemistry for its ability to modulate various biological targets. Recent studies have highlighted the significance of N-substituted pyridones in drug discovery programs targeting metabolic disorders and neurodegenerative diseases. The presence of both amino and amide groups in this compound suggests potential hydrogen bonding capabilities, which may enhance interactions with target proteins or enzymes. Notably, the methyl substitution at position 6 could influence lipophilicity and metabolic stability, critical parameters for drug-like properties.

Synthetic approaches to prepare this compound typically involve multistep reactions starting from readily available precursors such as β-keto esters or α-amino acids. Modern methodologies emphasize green chemistry principles, including microwave-assisted synthesis or solvent-free conditions, to improve yield efficiency while minimizing environmental impact. The formation of the dihydropyridine ring system often requires catalytic systems involving transition metals like palladium or copper complexes under controlled temperature regimes.

In terms of biological evaluation, preliminary in vitro studies have demonstrated that compounds with similar structural motifs exhibit promising activity against key disease-related pathways. For instance, derivatives containing both pyridone and amide functionalities have shown inhibitory effects on enzymes such as dipeptidyl peptidase IV (DPP IV), an important target in diabetes management due to its role in incretin hormone degradation. The specific arrangement of functional groups in this molecule may allow for selective interactions with these targets through complementary binding modes.

The pharmacokinetic profile of such compounds is influenced by their molecular weight distribution and solubility characteristics. Computational modeling techniques like molecular docking simulations have been employed to predict binding affinities between this compound and various protein targets. These virtual screening methods provide valuable insights into potential mechanisms of action before experimental validation is conducted using cell-based assays or animal models.

In the context of recent advancements, researchers are exploring the use of machine learning algorithms to optimize lead compounds based on structural parameters like hydrogen bond donor/acceptor counts and topological polar surface area (TPSA). For molecules like this one containing both aromatic heterocycles and amide moieties, these predictive models can help identify optimal substituent patterns that enhance potency while reducing off-target effects.

The chemical stability of this compound under physiological conditions is another critical factor influencing its therapeutic potential. Studies have shown that certain pyridone derivatives maintain structural integrity in aqueous environments but may undergo hydrolysis under extreme pH conditions (e.g., highly acidic gastric environments). Formulation strategies such as encapsulation within polymeric nanoparticles or co-administration with pH-modifying agents can be considered to address these challenges during drug development phases.

In terms of analytical characterization techniques, high-resolution mass spectrometry (HRMS) provides definitive confirmation of molecular identity through accurate mass measurements (¹H NMR and ESI-HRMS data). X-ray crystallography has also been instrumental in elucidating intermolecular interactions within crystalline forms of related compounds, offering atomic-level details about conformational preferences that could influence bioavailability profiles.

Ongoing research efforts are focused on expanding the chemical space around this core structure through systematic modification experiments. By varying substituents at different positions along the pyridone ring system—such as introducing electron-withdrawing groups at position 4 or extending the side chain length beyond three carbon atoms—scientists aim to discover novel analogs with improved pharmacological profiles while maintaining desirable physicochemical properties.

In summary, the compound represented by CAS number 2137469-79–3 exemplifies how strategic design principles from medicinal chemistry can be applied to develop innovative therapeutic agents targeting complex disease mechanisms. Its unique combination of heterocyclic architecture with amide functionality positions it as a promising candidate for further investigation into diverse biomedical applications across multiple therapeutic areas.